Cas no 104778-15-6 (sappanone B)
sappanone B structure
Product Name:sappanone B
CAS No:104778-15-6
MF:C16H14O6
MW:302.278765201569
CID:183325
PubChem ID:13888976
Update Time:2025-04-19
sappanone B Chemical and Physical Properties
Names and Identifiers
-
- 4H-1-Benzopyran-4-one,3-[(3,4-dihydroxyphenyl)methyl]-2,3-dihydro-3,7-dihydroxy-, (3R)-
- Sappanone B
- 4H-1-Benzopyran-4-one,3-[(3,4-dihydroxyphenyl)methyl]-2,3-dihydro-3,7-dihydroxy-, (R)-
- SCHEMBL13982626
- (3R)-3-[(3,4-dihydroxyphenyl)methyl]-3,7-dihydroxy-2H-chromen-4-one
- 104778-15-6
- CHEMBL477778
- AKOS040736406
- (R)-3-(3,4-Dihydroxybenzyl)-3,7-dihydroxychroman-4-one
- (3R)-3-((3,4-dihydroxyphenyl)methyl)-3,7-dihydroxy-2H-chromen-4-one
- sappanone B
-
- Inchi: 1S/C16H14O6/c17-10-2-3-11-14(6-10)22-8-16(21,15(11)20)7-9-1-4-12(18)13(19)5-9/h1-6,17-19,21H,7-8H2/t16-/m1/s1
- InChI Key: BTLMXNHNFFXBHW-MRXNPFEDSA-N
- SMILES: O1C2C=C(C=CC=2C([C@](C1)(CC1C=CC(=C(C=1)O)O)O)=O)O
Computed Properties
- Exact Mass: 302.07902
- Monoisotopic Mass: 302.07903816 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 427
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 107
- Molecular Weight: 302.28
Experimental Properties
- Color/Form: Powder
- PSA: 107.22
- LogP: 1.35230
sappanone B Related Literature
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
Xiongfei Zheng,Xuefeng Huang,Yuanzhou Song,Yanhui Guo RSC Adv., 2015,5, 105618-105621
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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